Cas no 1365272-57-6 (5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid)
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid
- V2617
-
- Inchi: 1S/C13H10ClNO2/c1-8-2-3-12(14)11(4-8)9-5-10(13(16)17)7-15-6-9/h2-7H,1H3,(H,16,17)
- InChI Key: VPSAXDUHJIEXNM-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C=C1C1C=NC=C(C(=O)O)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- XLogP3: 3
- Topological Polar Surface Area: 50.2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 427.8±45.0 °C at 760 mmHg
- Flash Point: 212.5±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C587660-100mg |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid |
1365272-57-6 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | C587660-250mg |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid |
1365272-57-6 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | C587660-500mg |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid |
1365272-57-6 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | C587660-1g |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid |
1365272-57-6 | 1g |
$333.00 | 2023-05-18 | ||
| Chemenu | CM320249-5g |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid |
1365272-57-6 | 95% | 5g |
$426 | 2021-08-18 | |
| Chemenu | CM320249-5g |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid |
1365272-57-6 | 95% | 5g |
$426 | 2022-06-13 | |
| A2B Chem LLC | AA49097-1g |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid |
1365272-57-6 | 98% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AA49097-5g |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid |
1365272-57-6 | 98% | 5g |
$532.00 | 2024-04-20 | |
| 1PlusChem | 1P0012I1-5g |
3-Pyridinecarboxylic acid, 5-(2-chloro-5-methylphenyl)- |
1365272-57-6 | 98% | 5g |
$699.00 | 2025-02-18 | |
| 1PlusChem | 1P0012I1-1g |
3-Pyridinecarboxylic acid, 5-(2-chloro-5-methylphenyl)- |
1365272-57-6 | 98% | 1g |
$185.00 | 2025-02-18 |
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid
Introduction to 5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic Acid (CAS No. 1365272-57-6)
5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid, with the chemical formula C12H10ClNO2, is a significant compound in the realm of pharmaceutical and chemical research. This compound, identified by its CAS number 1365272-57-6, has garnered attention due to its structural properties and potential applications in drug development. The presence of both chloro and methyl substituents on the phenyl ring, coupled with the pyridine core, makes it a versatile intermediate for synthesizing various bioactive molecules.
The< strong>pyridine-3-carboxylic acid moiety is particularly noteworthy, as it serves as a common pharmacophore in many pharmaceutical agents. This functional group is known for its ability to interact with biological targets, making it a valuable component in medicinal chemistry. The specific arrangement of the chloro and methyl groups on the phenyl ring further enhances its utility, as these substituents can influence the electronic properties and reactivity of the molecule.
In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, compounds that exhibit inhibitory activity against enzymes and receptors involved in cancer progression have been extensively studied. The structural features of 5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid make it a promising candidate for such applications. Specifically, the chloro substituent can act as a hydrogen bond acceptor, while the methyl group can provide steric hindrance, which is crucial for achieving high binding affinity to biological targets.
One of the most compelling aspects of this compound is its potential role in developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop drugs that can effectively modulate these pathways. The< strong>pyridine-3-carboxylic acid core is a well-established scaffold in kinase inhibitor design, and modifications to this core can lead to enhanced potency and selectivity.
The synthesis of 5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid involves several key steps that highlight its synthetic utility. The introduction of the chloro group at the 2-position of the phenyl ring can be achieved through chlorination reactions, while the methyl group at the 5-position can be incorporated via alkylation or other organic transformations. The final step involves forming the carboxylic acid group at the 3-position of the pyridine ring, which can be accomplished through oxidation or carboxylation reactions. These synthetic strategies demonstrate the flexibility of this compound as a building block for more complex molecules.
In terms of biological activity, preliminary studies have shown that derivatives of 5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid exhibit interesting pharmacological properties. For instance, certain analogs have demonstrated inhibitory activity against specific kinases, suggesting their potential as lead compounds for drug development. Additionally, modifications to the< strong>pyridine-3-carboxylic acid moiety can fine-tune the pharmacokinetic properties of these compounds, making them more suitable for therapeutic use.
The importance of this compound is further underscored by its presence in several research pipelines aimed at discovering novel therapeutics. Researchers are exploring various derivatives to optimize their potency, selectivity, and pharmacokinetic profiles. The ability to modify different parts of the molecule allows for a high degree of customization, enabling scientists to tailor compounds to specific biological targets.
The< strong>CAS number 1365272-57-6 provides a unique identifier for this compound, facilitating its use in scientific literature and databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this compound in their studies. Moreover, having a well-documented CAS number aids in regulatory compliance and ensures consistency across different research projects.
In conclusion, 5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
1365272-57-6 (5-(2-Chloro-5-methylphenyl)pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)